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Compound of Interest

Compound Name:
(Cyclohexylmethyl)(3-

methoxypropyl)amine

Cat. No.: B13265429

Get Quote

Executive Summary
(Cyclohexylmethyl)(3-methoxypropyl)amine is a secondary amine intermediate

characterized by a distinct amphiphilic structure, combining a lipophilic cyclohexylmethyl group

with a polar 3-methoxypropyl chain. In drug discovery, such motifs are critical "linker" units,

balancing solubility (via the ether oxygen) and membrane permeability (via the cyclohexyl ring).

This guide provides a rigorous analysis of its molecular weight, formula, and physicochemical

properties, alongside a self-validating analytical workflow for its identification and purity

profiling.

Molecular Identity & Theoretical Analysis
The accurate characterization of this compound begins with a precise understanding of its

elemental composition and isotopic distribution.

Physicochemical Constants Table[1]
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Property Value Notes

IUPAC Name
N-(3-Methoxypropyl)-1-

cyclohexylmethanamine
Systematic nomenclature

Molecular Formula Confirmed stoichiometry

Average Molecular Weight 185.31 g/mol For gravimetric calculations

Monoisotopic Mass 185.17796 Da
For HRMS (High-Res Mass

Spec)

Exact Mass (

)
186.18524 Da Target ion in ESI(+) mode

Predicted LogP ~2.1 - 2.5
Lipophilic, membrane

permeable

pKa (Predicted) ~10.0 - 10.5
Typical for secondary aliphatic

amines

Structural Breakdown
The molecule consists of three distinct functional domains:

Cyclohexylmethyl Head: Provides steric bulk and lipophilicity (

).

Secondary Amine Core: The reactive center (

), serving as a hydrogen bond donor/acceptor and a site for further derivatization (e.g., salt
formation).

Methoxypropyl Tail: A flexible, polar tether (

) that enhances water solubility compared to purely alkyl chains.

Cyclohexyl Ring
(Lipophilic)

Methylene Bridge
(-CH2-)

Secondary Amine
(-NH-)

Propyl Chain
(-(CH2)3-)

Methoxy Group
(-OCH3)
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Figure 1: Structural connectivity and functional domain analysis.

Synthesis Logic & Impurity Profiling
Understanding the synthesis is prerequisite to accurate analysis, as it predicts the specific

impurities (byproducts) likely to be present.

Primary Synthetic Route: Reductive Amination
The most robust route involves the condensation of Cyclohexanecarbaldehyde with 3-

Methoxypropylamine, followed by reduction.

Step 1 (Imine Formation):

Step 2 (Reduction):

Critical Impurity Profile
When analyzing the molecular weight, you must distinguish the target (

) from these common artifacts:

Dialkylated Amine (

): If the secondary amine reacts again with the aldehyde.

Detection: Look for

in MS.

Residual Aldehyde: Unreacted starting material.

Detection: Aldehyde proton signal (~9-10 ppm) in

NMR.

Alcohol Byproduct: Reduction of the aldehyde to cyclohexylmethanol (
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).

Analytical Protocol (The "How-To")
This section details the self-validating workflow to confirm the identity of (Cyclohexylmethyl)
(3-methoxypropyl)amine.

High-Resolution Mass Spectrometry (HRMS)
Objective: Confirm the molecular formula

.

Method: ESI-TOF (Electrospray Ionization - Time of Flight) in Positive Mode.

Target Ion:

.

Validation Criteria:

Mass error < 5 ppm.

Isotopic pattern matching (presence of

satellite at M+1 with ~12% relative intensity).

Nuclear Magnetic Resonance (NMR)
Objective: Verify structural connectivity.

Predicted

NMR Shifts (in

): | Proton Environment | Shift (

ppm) | Multiplicity | Integral | | :--- | :--- | :--- | :--- | | Methoxy (-OCH3) | 3.32 | Singlet (s) | 3H | |
Ether adj. (-CH2-O-) | 3.40 | Triplet (t) | 2H | | Amine adj. (-NH-CH2-) | 2.45 - 2.65 | Multiplet (m)
| 4H (2 sets) | | Cyclohexyl Ring | 0.90 - 1.80 | Complex Multiplet | 11H | | Amine Proton (-NH-) |
1.2 - 2.0 | Broad s (variable) | 1H |
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Interpretation Logic:

The singlet at ~3.3 ppm confirms the methoxy group.

The triplet at ~3.4 ppm confirms the ether linkage.

The absence of an aldehyde peak (>9 ppm) confirms reaction completion.

Infrared Spectroscopy (FT-IR)
Objective: Confirm functional groups.

3300-3500 cm⁻¹: N-H stretch (weak/medium, secondary amine).

2800-3000 cm⁻¹: C-H stretches (strong, aliphatic).

1080-1150 cm⁻¹: C-O-C stretch (strong, ether).

Experimental Workflow Diagram
The following DOT diagram illustrates the decision tree for validating the compound's identity.
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Figure 2: Analytical validation workflow for secondary amine characterization.

Detailed Experimental Protocols
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Protocol A: Sample Preparation for HRMS
Dilution: Dissolve 1 mg of the amine in 1 mL of Methanol (HPLC grade).

Acidification: Add 0.1% Formic Acid to facilitate protonation (

formation).

Filtration: Pass through a 0.22 µm PTFE filter to remove particulates.

Injection: Direct infusion or LC-MS injection (C18 column, Water/Acetonitrile gradient).

Protocol B: Handling and Storage
Hygroscopicity: Secondary amines can absorb moisture and

(forming carbamates).

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.

Safety: Wear nitrile gloves and safety glasses. This compound is likely an irritant (Skin/Eye)

due to its basicity (

).
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To cite this document: BenchChem. [Technical Guide: Molecular Identity & Analytical
Profiling of (Cyclohexylmethyl)(3-methoxypropyl)amine]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13265429/docs#technical-guide-
molecular-identity-analytical-profiling-of-cyclohexylmethyl-3-methoxypropyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b13265429/docs#technical-guide-molecular-identity-analytical-profiling-of-cyclohexylmethyl-3-methoxypropyl-amine
https://www.benchchem.com/product/b13265429/docs#technical-guide-molecular-identity-analytical-profiling-of-cyclohexylmethyl-3-methoxypropyl-amine
https://www.benchchem.com/product/b13265429/docs#technical-guide-molecular-identity-analytical-profiling-of-cyclohexylmethyl-3-methoxypropyl-amine
https://www.benchchem.com/product/b13265429/docs#technical-guide-molecular-identity-analytical-profiling-of-cyclohexylmethyl-3-methoxypropyl-amine
https://www.benchchem.com/product/b13265429?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13265429?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

